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Compound Name: 9-Anthracenecarboxylic acid

Cat. No.: B105490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 9-Anthracenecarboxylic acid (9-ACA), a versatile organic compound with

significant applications in biomedical research, particularly as a chloride channel blocker. This

document details its physical and spectroscopic properties, chemical reactivity, and established

experimental protocols for its synthesis, purification, and application in electrophysiology. The

information is structured to be a practical resource for researchers, scientists, and

professionals in the field of drug development.

Core Chemical and Physical Properties
9-Anthracenecarboxylic acid is a solid, yellow, crystalline powder. Its core structure consists

of an anthracene backbone with a carboxylic acid group at the 9-position. This structure

imparts unique fluorescent properties and allows for its function as a chloride channel inhibitor.

[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 9-Anthracenecarboxylic acid is

presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₁₅H₁₀O₂ [2]

Molecular Weight 222.24 g/mol [2][3]

Appearance Yellow powder/crystals [1]

Melting Point 213-217 °C [4]

pKa 3.65 (at 25 °C) [4]

Solubility

Insoluble in water. Soluble in

organic solvents such as

ethanol, DMSO, and

dimethylformamide

(approximately 1 mg/mL).[2]

UV/Vis Maximum (λmax) 253 nm [2]

Spectroscopic Data
The spectroscopic properties of 9-Anthracenecarboxylic acid are crucial for its identification

and characterization.

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of 9-Anthracenecarboxylic acid displays characteristic

signals for the aromatic protons of the anthracene core.[5]

¹³C NMR: The carbon-13 NMR spectrum provides information on the carbon framework of

the molecule.[6]

1.2.2. Infrared (IR) Spectroscopy

The IR spectrum of 9-Anthracenecarboxylic acid shows characteristic absorption bands for

the carboxylic acid functional group (O-H and C=O stretching) and the aromatic ring system.[7]

[8]

Experimental Protocols
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Synthesis of 9-Anthracenecarboxylic Acid
A common method for the synthesis of 9-Anthracenecarboxylic acid involves the oxidation of

9-anthraldehyde.[9][10]

Materials:

9-anthraldehyde

Isopropanol

2-methyl-2-butene

Sodium dihydrogen phosphate

Sodium chlorite

Concentrated hydrochloric acid

Ethyl acetate

Water

Procedure:

In a reaction flask, combine 100g of 9-anthraldehyde, 1000g of isopropanol, and 50g of 2-

methyl-2-butene.[9]

Under stirring, add a solution of 113.5g of sodium dihydrogen phosphate in 300g of water.[9]

Slowly add a solution of 68.6g of sodium chlorite in 300g of water, maintaining the

temperature between 20-30°C.[9]

After the addition is complete, continue stirring the reaction mixture at room temperature for

2 hours.[9]

Remove the solvent by distillation under reduced pressure.[9]
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Adjust the pH of the remaining mixture to 2-3 using concentrated hydrochloric acid, which

will cause a solid to precipitate.[9]

Add 1000g of ethyl acetate to dissolve the solid, then filter the solution.[9]

Wash the organic phase twice with 300g portions of water.[9]

Evaporate the organic phase to yield the crude 9-Anthracenecarboxylic acid as a yellow

solid.[9]

Purification by Recrystallization
Purification of the crude product is typically achieved by recrystallization from a suitable solvent

like toluene.[11][12][13]

Materials:

Crude 9-Anthracenecarboxylic acid

Toluene (or another suitable solvent)

Procedure:

Dissolve the crude 9-Anthracenecarboxylic acid in a minimum amount of hot toluene.[11]

[12]

If insoluble impurities are present, perform a hot filtration to remove them.[14]

Allow the hot, saturated solution to cool slowly to room temperature.[11]

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.[12]

Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum to remove any residual solvent.
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Application as a Chloride Channel Blocker in Patch-
Clamp Electrophysiology
9-Anthracenecarboxylic acid is widely used to block chloride channels in various cell types.

The following is a general protocol for its application in whole-cell patch-clamp recordings.[15]

[16]

Materials:

Cells expressing the chloride channel of interest

Extracellular and intracellular recording solutions

9-Anthracenecarboxylic acid stock solution (e.g., in DMSO)

Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

Procedure:

Prepare a stock solution of 9-Anthracenecarboxylic acid in DMSO. The final concentration

of DMSO in the recording solution should be kept low (typically <0.5%) to avoid solvent

effects.[15]

Plate the cells on coverslips suitable for microscopy.

Place a coverslip in the recording chamber and perfuse with extracellular solution.

Pull patch pipettes to a resistance of 3-5 MΩ and fill with the appropriate intracellular

solution.

Approach a cell with the patch pipette and form a high-resistance seal (GΩ seal).[17]

Rupture the cell membrane to achieve the whole-cell configuration.[16]

Record baseline chloride currents using a suitable voltage protocol.

Perfuse the chamber with the extracellular solution containing the desired final concentration

of 9-Anthracenecarboxylic acid.
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Record the chloride currents in the presence of the blocker until a steady-state effect is

observed.

To test for reversibility, wash out the compound by perfusing with the control extracellular

solution.

Visualizations
Logical Workflow for Synthesis and Purification
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Synthesis and Purification Workflow for 9-ACA.
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Experimental Workflow for Patch-Clamp Analysis
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Workflow for Patch-Clamp Analysis of 9-ACA.

Signaling Pathway: Inhibition of a Chloride Channel
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Inhibition of a Chloride Channel Signaling Pathway by 9-ACA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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